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Compound of Interest

Compound Name: Copper;cyanide

Cat. No.: B14754853 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial, immediate safety protocols and logistical plans for the handling and

disposal of Copper (I) Cyanide. Adherence to these procedural steps is vital due to the

compound's severe toxicity.

Copper (I) Cyanide (CuCN) is an acutely toxic chemical that can be fatal if inhaled, ingested, or

absorbed through the skin.[1][2] It is also very toxic to aquatic life with long-lasting effects. A

significant and dangerous property of copper cyanide is that contact with acids liberates highly

toxic hydrogen cyanide gas.[2][3] Therefore, rigorous safety measures are imperative when

working with this compound.

Personal Protective Equipment (PPE)
A comprehensive PPE setup is the first line of defense against exposure. The type of protective

equipment must be selected based on the concentration and amount of the hazardous

substance at the specific workplace.
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PPE Category Specification Rationale

Respiratory Protection

A NIOSH-approved full-

facepiece respirator is required

if exposure limits are exceeded

or if symptoms of irritation are

experienced.[4][5] For higher

concentrations or

emergencies, a self-contained

breathing apparatus (SCBA) in

a pressure-demand mode is

necessary.[3][6]

Protects against inhalation of

fatal concentrations of copper

cyanide dust.[2]

Eye and Face Protection

Wear tight-fitting safety

goggles with side-shields or

chemical safety goggles.[4][6]

A face shield should also be

worn.

Prevents eye irritation and

absorption through mucous

membranes.[5]

Hand Protection

Wear appropriate chemical-

resistant gloves, such as latex

or nitrile. Gloves must be

inspected before use and

disposed of properly after

handling.[4]

Prevents fatal skin contact and

absorption.

Body Protection

A fire/flame resistant lab coat

or a complete chemical

protective suit is required.[4]

Wear closed-toed, close-

heeled shoes.

Provides a barrier against

accidental skin contact and

contamination of personal

clothing.[3]

Quantitative Exposure Limits
Workplace exposure to copper cyanide must be kept below established limits to minimize

health risks. Engineering controls, such as fume hoods, are the primary method for controlling

exposure.[3]
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Regulatory Agency Exposure Limit (as CN) Details

OSHA (PEL) 5 mg/m³

8-hour Time-Weighted Average

(TWA) with a skin notation,

indicating that skin contact

contributes to exposure.

NIOSH 1 mg/m³ (as Cu) TWA.[6]

ACGIH (TLV) 5 mg/m³ (as CN) Ceiling limit.

Operational Plan: Safe Handling of Copper (I)
Cyanide
This section provides a step-by-step procedural guide for handling copper cyanide in a

laboratory setting.

Step 1: Pre-Handling Preparations
Training: Ensure all personnel involved are trained on the specific hazards of copper

cyanide, this standard operating procedure (SOP), and emergency protocols.[3][5]

Review Safety Data Sheet (SDS): Always review the manufacturer's SDS before starting any

work.[5]

Designated Area: Conduct all work with copper cyanide in a designated area, such as a

certified chemical fume hood, to minimize exposure.[1]

Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

immediately accessible and operational.[3][6] Prepare a spill kit appropriate for cyanide

compounds.

Prohibit Working Alone: Never handle acutely toxic chemicals like copper cyanide while

working alone.

Step 2: Handling and Experimental Procedure
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Don PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.

Weighing and Transfer:

Handle copper cyanide as a solid powder. Avoid any actions that could generate dust,

such as crushing or grinding outside of a contained system.[2]

Use non-sparking tools for transfers.[1]

Weigh the chemical within the fume hood.

Reactions:

Keep the container tightly closed when not in use.[6]

Crucially, ensure that copper cyanide is never allowed to come into contact with acids, as

this will liberate extremely toxic hydrogen cyanide gas.[3]

Store away from water, moisture, and incompatible materials like strong oxidizing agents

and magnesium.[3][7]

Step 3: Post-Handling Procedures
Decontamination:

Wipe down the work surface in the fume hood with an appropriate decontaminating

solution.

Wash hands thoroughly with soap and water immediately after handling the product and

before breaks.[6]

Doffing PPE: Remove PPE in a manner that avoids skin contact with the outer surfaces.

Remove gloves last using the proper removal technique.

Waste Disposal:

Copper cyanide is classified as an EPA hazardous waste (P029).[8]
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Collect all contaminated materials (gloves, wipes, etc.) and surplus copper cyanide in a

designated, sealed, and clearly labeled hazardous waste container.[3]

Arrange for disposal through a licensed professional waste disposal service.[2] Do not

flush cyanide salts down the drain.[8]

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

Spill Response
Minor Spill (within a fume hood):

If you are trained and have the appropriate PPE and spill kit, proceed to clean it.

Confine the spill to a small area using absorbent material.

Carefully collect the powdered material into a sealed container for hazardous waste

disposal.[3]

Decontaminate the area and report the incident.

Major Spill (outside a fume hood or involves exposure):

Evacuate personnel from the immediate area and secure entry.[3]

Call for emergency assistance immediately.

Avoid breathing any vapors or dust from the spill.

First Aid for Exposure
In all cases of exposure, immediately call a poison center or physician. Show them the Safety

Data Sheet.

Inhalation: Move the person to fresh air. If breathing has stopped, give artificial respiration.

Do not use mouth-to-mouth resuscitation.[6] Seek immediate medical attention.[9]
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing.[3] Take the victim to the hospital

immediately.

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[6][10] Rinse the mouth with water.[1] Never give

anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Workflow for Safe Handling of Copper (I) Cyanide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/0533.pdf
https://www.alphachem.ca/upload/SDS-Products%20-%20C/517-Copper%20Cyanide%20SDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0533.pdf
https://pim-resources.coleparmer.com/sds/11079.pdf
https://www.alphachem.ca/upload/SDS-Products%20-%20C/517-Copper%20Cyanide%20SDS.pdf
https://www.chemicalbook.com/msds/copper-i-cyanide.pdf
https://www.chemicalbook.com/msds/copper-i-cyanide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14754853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Handling Phase (Inside Fume Hood)

3. Post-Handling Phase

4. Emergency Response

Training & SDS Review

Prepare Fume Hood
& Emergency Equipment

Don Full PPE

Weigh & Transfer
(Avoid Dust)

Conduct Experiment
(No Acids!)

Decontaminate Workspace
Spill or

Exposure?

Segregate Hazardous Waste

Doff PPE Safely

Wash Hands Thoroughly

Follow Spill Protocol
(Evacuate, Notify)

Spill

Follow First Aid Protocol
(Remove, Flush, Call for Aid)

Exposure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Copper (I) Cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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